Isobutamben

• CAS No.: 94-14-4
• Product Name: Isobutamben
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 2-methylpropyl 4-aminobenzoate
• Standard InChI: InChI=1S/C11H15NO2/c1-8(2)7-14-11(13)9-3-5-10(12)6-4-9/h3-6,8H,7,12H2,1-2H3
• Standard InChIKey: PUYOAVGNCWPANW-UHFFFAOYSA-N
• SMILES: CC(C)COC(=O)C1=CC=C(C=C1)N
• Canonical SMILES: CC(C)COC(=O)C1=CC=C(C=C1)N
• Appearance: Solid powder
• Melting Point: 64.5 °C
• Description: A local anesthetic that is chemically related to BUPIVACAINE but pharmacologically related to LIDOCAINE. It is indicated for infiltration, nerve block, and epidural anesthesia. Mepivacaine is effective topically only in large doses and therefore should not be used by this route. (From AMA Drug Evaluations, 1994, p168)
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Carbocaïne; Carbocaine; Isocaine; Isogaine; Meaverin; Mecain; Mepihexal; Mepivacain Injektopas; Mepivacain-Injektopas; Mepivacaina Braun; Mepivacaine; Mepivacaine Hydrochloride; Mepivacaine Monohydrochloride; Mepivastesin; Polocaine; Scandicain; Scandicaine; Scandinibsa; Scandonest
• Reference: 1: Schmidt AC. Structural characteristics and crystal polymorphism of three local anaesthetic bases crystal polymorphism of local anaesthetic drugs: part VII. Int J Pharm. 2005 Jul 14;298(1):186-97. PubMed PMID: 15955643.
• PubChem Compound: 7176
• Last Modified: Nov 12 2021